N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide

• IUPAC Name: N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide
• InChI: InChI=1S/C19H21N3O4S/c1-14(23)20-16-6-8-17(9-7-16)21-19(24)15-4-10-18(11-5-15)22-12-2-3-13-27(22,25)26/h4-11H,2-3,12-13H2,1H3,(H,20,23)(H,21,24)
• InChI Key: CUXPPKCDEIWEIL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the thiazinan-2-ylbenzamide class of compounds and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide has a number of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and protect against oxidative stress. Additionally, the compound has been shown to have a positive effect on the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide in lab experiments is its wide range of biological activities. This makes it a useful tool for studying the mechanisms of inflammation, tumor growth, and oxidative stress. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide. One area of focus could be the development of new drugs based on the compound's anti-inflammatory, anti-tumor, and anti-oxidant properties. Additionally, further research could be conducted to better understand the compound's mechanism of action and its effects on the immune system. Finally, studies could be conducted to investigate the potential use of N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide in the treatment of specific diseases, such as cancer and inflammatory disorders.

Synthesis Methods

The synthesis of N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide involves the reaction of 4-acetamidophenol and 2-chloro-N-(4-nitrophenyl)acetamide in the presence of sodium methoxide. The resulting product is then treated with thionyl chloride to form the final compound.

Scientific Research Applications

N-(4-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. These properties make it a promising candidate for the development of new drugs for the treatment of various diseases.